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Compound of Interest

Compound Name: BQ-788 sodium salt

Cat. No.: B1667495

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of BQ-788
sodium salt, a potent and selective endothelin B (ETB) receptor antagonist. These guidelines
are intended to assist researchers in designing and executing experiments involving this
compound.

Product Information

 Name: BQ-788 sodium salt

e CAS Number: 156161-89-6

e Molecular Formula: CsaHsoNsNaO~
» Molecular Weight: 663.79 g/mol

» Description: BQ-788 is a highly potent and selective antagonist of the endothelin B (ETB)
receptor, with an ICso of 1.2 nM for the inhibition of endothelin-1 (ET-1) binding to human
Girardi heart cells.[1] It displays significantly lower affinity for the ETA receptor (ICso = 1300
nM), making it a valuable tool for investigating the specific roles of the ETB receptor.

Solubility
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The solubility of BQ-788 sodium salt can vary slightly between batches and suppliers. It is
recommended to always consult the batch-specific certificate of analysis. The following table
summarizes reported solubility data in various solvents.

. Molar
Solvent Concentration Concentration Notes
(mg/mL)
(mM)

Soluble to 5 mM.
Other sources report

DMSO =43 mg/mL ~64.8 mM solubility of 25 mg/mL
(37.66 mM) and 30
mg/mL.
Soluble to 5 mM.

Ethanol =>16.2 mg/mL ~24.4 mM Another source
reports 30 mg/mL.
Requires gentle
warming and
sonication. Another

Water > 2.71 mg/mL ~4.1 mM source reports 50
mg/mL (75.33 mM)
with ultrasonic
warming to 60°C.

DMF 30 mg/mL ~45.2 mM

PBS (pH 7.2) 10 mg/mL ~15.1 mM

Preparation of Stock Solutions

It is crucial to prepare fresh solutions for experiments, as BQ-788 sodium salt can be unstable
in solution. If storage is necessary, aliquot stock solutions and store at -20°C for up to one
month. Avoid repeated freeze-thaw cycles.

Protocol for Preparing a 10 mM Stock Solution in DMSO:
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e Weighing: Accurately weigh the required amount of BQ-788 sodium salt powder. For 1 mL
of a 10 mM stock solution, you will need 6.64 mg (using a molecular weight of 663.79 g/mol

).

o Dissolution: Add the appropriate volume of DMSO to the vial containing the BQ-788 sodium
salt.

o Enhancing Solubility: To aid dissolution, gently warm the solution at 37°C for 10 minutes
and/or sonicate in an ultrasonic bath for a short period. Visually inspect the solution to
ensure all the solid has dissolved.

o Storage: If not for immediate use, aliquot the stock solution into smaller volumes in tightly
sealed vials and store at -20°C, protected from light.

Below is a diagram illustrating the workflow for preparing a BQ-788 stock solution.
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Weigh BQ-788
Sodium Salt
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Workflow for BQ-788 Stock Solution Preparation
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BQ-788 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. abmole.com [abmole.com]

« To cite this document: BenchChem. [BQ-788 Sodium Salt: Application Notes and Protocols
for Research]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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